Cas no 18997-54-1 (b-Phenylethyl b-D-Glucoside)

• Product Name: b-Phenylethyl b-D-Glucoside
• CAS No: 18997-54-1
• Molecular Formula: C₁₄H₂₀O₆
• Molecular Weight: 284.305
• MDL: MFCD04972099
• CID: 123291
• PubChem ID: 11289099

b-Phenylethyl b-D-Glucoside Properties

Names and Identifiers

• b-D-Glucopyranoside, 2-phenylethyl
• PHENYLETHYL BETA-D-GLUCOPYRANOSIDE
• (2R,3S,4S,5R,6R)-2-(hydroxymethyl)-6-(2-phenylethoxy)oxane-3,4,5-triol
• β-Phenylethyl β-D-Gl
• β-Phenylethyl β-D-Glucopyranoside
• Β-PHENYLETHYL Β-D-GLUCOSIDE
• 2-Phenylethyl
• A-D-Glucopyranoside
• A-D-Glucoside
• A-Phenylethanol Glucoside
• A-Phenylethyl
• Phenethyl
• Phenylethyl 2-Glucoside
• Phenylethyl-b-D-glucopyranoside
• FS-8496
• NCGC00169593-01
• DTXSID801303726
• CHEBI:182253
• SCHEMBL8843011
• ACon1_001188
• CHEMBL510617
• 2-Phenylethyl beta-D-glucopyranoside, >=95% (LC/MS-ELSD)
• 2-Phenylethyl O-beta-D-Glucopyranoside
• 2-phenylethyl-beta-d-glucopyranoside
• 18997-54-1
• MEGxp0_000929
• AKOS027327179
• BRD-K59028558-001-01-0
• (2R,3S,4S,5R,6R)-2-(Hydroxymethyl)-6-phenethoxytetrahydro-2H-pyran-3,4,5-triol
• NCGC00169593-02
• Phenylethyl b-D-glucopyranoside
• beta -Phenylethyl beta -D-Glucoside
• 2-Phenylethyl b-D-glucopyranoside
• 2-Phenylethyl-beta-glucopyranoside
• 2-Phenylethanol-O-B-D-glucopyranoside
• 2-(hydroxymethyl)-6-(2-phenylethoxy)oxane-3,4,5-triol
• 2-(hydroxymethyl)-6-phenethyloxy-tetrahydropyran-3,4,5-triol
• CHEBI:174715
• SB47487
• FT-0673757
• 2-phenylethyl beta-D-glucopyranoside
• SCHEMBL12812271
• (-)-Phenethyl beta-D-glucopyranoside
• Phenethyl beta-D-glucopyranoside
• Phenylethyl I(2)-D-glucopyranoside
• b-Phenylethyl b-D-Glucoside
• DB-228239
• G78695

• MDL： MFCD04972099
• InChIKey： MLRIJUWUQTVDQE-RKQHYHRCSA-N
• Inchi： InChI=1S/C14H20O6/c15-8-10-11(16)12(17)13(18)14(20-10)19-7-6-9-4-2-1-3-5-9/h1-5,10-18H,6-8H2/t10-,11-,12+,13-,14-/m1/s1
• SMILES： C1C=CC(CCO[C@@H]2O[C@H](CO)[C@@H](O)[C@H](O)[C@H]2O)=CC=1

Computed Properties

• Exact Mass: 284.12600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 284.12598835g/mol
• Heavy Atom Count: 20
• Complexity: 281
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• LogP: -0.95440
• PSA: 99.38000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds O-glycosyl compounds